Cas no 2171920-49-1 (1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171920-49-1
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5566156
• PubChem ID: 165596945
• Update Time: 2025-05-21

1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2171920-49-1
• 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594418

• Inchi： 1S/C10H15N3O/c1-8-10(7-14)11-12-13(8)6-5-9-3-2-4-9/h7,9H,2-6H2,1H3
• InChI Key： PYVGTFWVACSRCC-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)N(CCC2CCC2)N=N1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 1-(2-Cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2171920-49-1)

The compound 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2171920-49-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde, which serves as a key intermediate in the development of novel triazole-based scaffolds. The compound's cyclobutyl and triazole moieties contribute to its ability to interact with various biological targets, making it a promising candidate for further investigation. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to elucidate its structural properties and confirm its purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential utility in the development of anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable binding interactions with target proteins, further supporting its therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Ongoing research is focused on structural modifications to enhance its bioavailability and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2-cyclobutylethyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde represents a valuable chemical entity with significant potential in drug discovery. Future studies should prioritize comprehensive in vivo evaluations and mechanistic investigations to fully exploit its therapeutic capabilities. This compound exemplifies the ongoing innovation in the field of chemical biology, where novel structures continue to unlock new possibilities for treating complex diseases.